![molecular formula C13H16O2 B3432205 1,2,3,4-Tetrahydro-2-naphthalenepropionic acid CAS No. 98017-39-1](/img/structure/B3432205.png)
1,2,3,4-Tetrahydro-2-naphthalenepropionic acid
Overview
Description
1,2,3,4-Tetrahydro-2-naphthalenepropionic acid (THP) is a bicyclic amino acid that has gained attention in the scientific community due to its potential therapeutic applications. THP is a derivative of phenylalanine and is synthesized through a multi-step process. In
Mechanism of Action
The exact mechanism of action of 1,2,3,4-Tetrahydro-2-naphthalenepropionic acid is not fully understood, but it is believed to act on the glutamatergic system in the brain. 1,2,3,4-Tetrahydro-2-naphthalenepropionic acid has been shown to modulate the activity of N-methyl-D-aspartate (NMDA) receptors, which are involved in synaptic plasticity and learning and memory. 1,2,3,4-Tetrahydro-2-naphthalenepropionic acid has also been shown to increase the levels of brain-derived neurotrophic factor (BDNF), a protein that plays a role in neuroplasticity and neuroprotection.
Biochemical and Physiological Effects:
1,2,3,4-Tetrahydro-2-naphthalenepropionic acid has been shown to have a number of biochemical and physiological effects. In animal studies, 1,2,3,4-Tetrahydro-2-naphthalenepropionic acid has been shown to increase the levels of dopamine and serotonin in the brain, which are neurotransmitters involved in mood regulation and reward processing. 1,2,3,4-Tetrahydro-2-naphthalenepropionic acid has also been shown to reduce oxidative stress and inflammation in the brain, which are implicated in the development of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
1,2,3,4-Tetrahydro-2-naphthalenepropionic acid has a number of advantages for use in lab experiments. It is relatively easy to synthesize and has been shown to have low toxicity in animal studies. However, 1,2,3,4-Tetrahydro-2-naphthalenepropionic acid is not very soluble in water and may require the use of organic solvents for administration. Additionally, the exact mechanism of action of 1,2,3,4-Tetrahydro-2-naphthalenepropionic acid is not fully understood, which may limit its use in certain types of experiments.
Future Directions
There are several future directions for research on 1,2,3,4-Tetrahydro-2-naphthalenepropionic acid. One area of interest is the potential use of 1,2,3,4-Tetrahydro-2-naphthalenepropionic acid in the treatment of addiction. Further research is needed to determine the optimal dosing and administration of 1,2,3,4-Tetrahydro-2-naphthalenepropionic acid for this application. Additionally, the mechanism of action of 1,2,3,4-Tetrahydro-2-naphthalenepropionic acid needs to be further elucidated to fully understand its potential therapeutic applications. Finally, more research is needed to determine the long-term effects of 1,2,3,4-Tetrahydro-2-naphthalenepropionic acid on the brain and body.
Scientific Research Applications
1,2,3,4-Tetrahydro-2-naphthalenepropionic acid has been studied for its potential therapeutic applications in various fields, including neuroscience, pharmacology, and medicinal chemistry. 1,2,3,4-Tetrahydro-2-naphthalenepropionic acid has been shown to have neuroprotective properties and has been studied for its potential in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, 1,2,3,4-Tetrahydro-2-naphthalenepropionic acid has been studied for its potential in treating addiction, as it has been shown to reduce drug-seeking behavior in animal models.
properties
IUPAC Name |
3-(1,2,3,4-tetrahydronaphthalen-2-yl)propanoic acid | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16O2/c14-13(15)8-6-10-5-7-11-3-1-2-4-12(11)9-10/h1-4,10H,5-9H2,(H,14,15) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UXSTWPJLEBGWSJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=CC=CC=C2CC1CCC(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
204.26 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(1,2,3,4-tetrahydronaphthalen-2-yl)propanoic Acid | |
CAS RN |
98017-39-1 | |
Record name | 1,2,3,4-Tetrahydro-2-naphthalenepropionic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.